Carapanaubine
Carapanaubine
Carapanaubine is a member of indolizines.
Brand Name:
Vulcanchem
CAS No.:
1255-02-3
VCID:
VC20959724
InChI:
InChI=1S/C23H28N2O6/c1-12-14-10-25-6-5-23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,11-14,20H,5-7,10H2,1-4H3,(H,24,27)/t12-,13-,14-,20-,23+/m0/s1
SMILES:
CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC
Molecular Formula:
C23H28N2O6
Molecular Weight:
428.5 g/mol
Carapanaubine
CAS No.: 1255-02-3
Cat. No.: VC20959724
Molecular Formula: C23H28N2O6
Molecular Weight: 428.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Carapanaubine is a member of indolizines. |
|---|---|
| CAS No. | 1255-02-3 |
| Molecular Formula | C23H28N2O6 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | methyl (1S,4aS,5aS,6R,10aS)-5',6'-dimethoxy-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate |
| Standard InChI | InChI=1S/C23H28N2O6/c1-12-14-10-25-6-5-23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,11-14,20H,5-7,10H2,1-4H3,(H,24,27)/t12-,13-,14-,20-,23+/m0/s1 |
| Standard InChI Key | QIZNWMMOECVGAP-GHTUMPRVSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2CN3CC[C@]4([C@@H]3C[C@@H]2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC |
| SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC |
| Canonical SMILES | CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC |
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